Cas no 1806750-72-0 (5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1806750-72-0
• MF: C₇H₄ClF₃N₂O₆S
• MW: 336.629670143127
• CID: 4840617
• Update Time: 2025-06-08

5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H4ClF3N2O6S/c1-18-3-2-12-6(20(8,16)17)4(13(14)15)5(3)19-7(9,10)11/h2H,1H3
• InChI Key： BGBDMCIUNJKURC-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(=CN=1)OC)OC(F)(F)F)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 2.2
• Topological Polar Surface Area: 120

Additional information on 5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Introduction to 5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1806750-72-0)

5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride, identified by its CAS number 1806750-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a sulfonyl chloride group, nitro and trifluoromethoxy substituents, make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in therapeutic contexts.

The sulfonyl chloride moiety in 5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is particularly noteworthy due to its reactivity and utility in forming sulfonamides, which are key components in many pharmaceutical agents. The nitro group contributes to the electron-withdrawing nature of the molecule, influencing its electronic properties and reactivity, while the trifluoromethoxy group introduces fluorine atoms that can enhance metabolic stability and binding affinity to biological targets. These structural elements collectively contribute to the compound's potential as a building block for more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for drug discovery. The combination of electronic and steric effects provided by the various substituents in 5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride makes it an attractive starting point for designing molecules with specific biological activities. For instance, studies have demonstrated that pyridine-based compounds can exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The presence of both electron-donating (methoxy) and withdrawing (nitro) groups allows for fine-tuning of the compound's physicochemical properties, such as solubility and lipophilicity, which are critical factors in drug formulation and delivery.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been employed to evaluate the binding affinity of 5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride to target proteins. These studies have revealed promising interactions with enzymes involved in signal transduction pathways, suggesting its utility as a lead compound for further optimization. Additionally, the sulfonyl chloride functionality allows for facile introduction of amine groups via nucleophilic substitution reactions, enabling the synthesis of sulfonamides that can be further functionalized to enhance their pharmacological profiles.

The synthesis of 5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride involves multi-step organic transformations that highlight the compound's complexity and synthetic challenge. Key steps typically include nitration of a precursor pyridine derivative followed by selective methylation and trifluoromethylation at desired positions. The introduction of the sulfonyl chloride group is often achieved through chlorosulfonation or oxidation of a sulfoxide intermediate. Each step requires careful optimization to ensure high yield and purity, underscoring the importance of advanced synthetic methodologies in producing this compound on an industrial scale.

From a medicinal chemistry perspective, 5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride serves as a versatile intermediate for constructing novel heterocyclic compounds. Its structural framework can be modified through various chemical reactions to explore new pharmacophores and improve drug-like properties such as bioavailability and selectivity. For example, replacement of the sulfonyl chloride group with other functional moieties can yield derivatives with different biological activities while retaining key structural features that contribute to efficacy.

The role of fluorinated compounds in modern drug development cannot be overstated. The trifluoromethoxy group in 5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride not only enhances metabolic stability but also influences interactions with biological targets by increasing lipophilicity and reducing water solubility. These properties are particularly advantageous in designing drugs that require prolonged circulation or targeted delivery systems. Furthermore, fluorine atoms can participate in hydrogen bonding interactions with polar residues in proteins, improving binding affinity and selectivity.

In conclusion,5-Methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1806750-72-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemists and medicinal chemists alike, offering opportunities for developing novel therapeutic agents targeting various diseases. As computational methods continue to advance, the design and optimization of such compounds will become more efficient, paving the way for faster discovery pipelines from lead identification to clinical candidates.